![molecular formula C19H22N2O4S B3210000 3-methyl-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzenesulfonamide CAS No. 1060369-09-6](/img/structure/B3210000.png)
3-methyl-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzenesulfonamide
Overview
Description
3-methyl-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential application as a therapeutic agent. This compound is also known as MRT68921 and has been found to exhibit promising results in preclinical studies for the treatment of various diseases.
Scientific Research Applications
Biomedical Applications
The compound has potential applications in the biomedical field . The morpholine unit reduces the dye aggregation tendency, thus improving its potential applications in this field .
Photo-Electrocatalytic Applications
The compound is functionalized with a carboxylic acid group that allows the easy and stable anchoring on metal oxides . This makes it potentially useful in photo-electrocatalytic applications .
Antibacterial Applications
Phenothiazines, a class of compounds related to the one , have been widely used as antibacterial agents . It’s possible that this compound could have similar applications.
Antifungal Applications
Similarly, phenothiazines have been used as antifungal agents . This suggests potential antifungal applications for the compound.
Insecticidal Applications
Phenothiazines have also been used as insecticidal agents . This could indicate potential insecticidal applications for the compound.
Optoelectronic Applications
Phenothiazines have been used as active compounds in different optoelectronic applications . This suggests that the compound could have applications in this field as well.
properties
IUPAC Name |
3-methyl-N-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4S/c1-15-3-2-4-18(13-15)26(23,24)20-17-7-5-16(6-8-17)14-19(22)21-9-11-25-12-10-21/h2-8,13,20H,9-12,14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXGHWKNIVOYKLQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NC2=CC=C(C=C2)CC(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methyl-N-(4-(2-morpholino-2-oxoethyl)phenyl)benzenesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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